Cas no 6630-04-2 (6-(5-carboxypentylcarbamoylamino)hexanoic Acid)

• Product Name: 6-(5-carboxypentylcarbamoylamino)hexanoic Acid
• CAS No: 6630-04-2
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 1707071
• PubChem ID: 246663
• Update Time: 2025-04-21

6-(5-carboxypentylcarbamoylamino)hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(5-carboxypentylcarbamoylamino)hexanoic Acid
• AC1Q75GA
• AC1L6IKN
• AC1Q5WBY
• N,N'-Bis-(5-carboxy-pentyl)-harnstoff
• NSC60008
• 6,6'-ureylene-di-hexanoic acid
• CTK5C4105
• hexanoic acid, 6,6'-(carbonyldiimino)bis-
• AR-1J1844
• NCIOpen2_002354
• 1,3-Bis(5-carboxypentyl)urea
• 6,6'-ureylenedihexanoic acid
• N6-N6'-Carbonyl-bis-6-amino-capronsaeure
• 6,6'-Ureylen-di-hexansaeure
• AC1Q75GA; AC1L6IKN; AC1Q5WBY; N,N'-Bis-(5-carboxy-pentyl)-harnstoff; NSC60008; 6,6'-ureylene-di-hexanoic acid; CTK5C4105; hexanoic acid, 6,6'-(carbonyldiimino)bis-; AR-1J1844; NCIOpen2_002354; 1,3-Bis(5-carboxypentyl)urea; 6,6'-ureylenedihexanoic acid; N6-N6'-Carbonyl-bis-6-amino-capronsaeure; 6,6'-Ureylen-di-hexansaeure;
• 1,3-BIS-(5-CARBOXYPENTYL)-UREA
• DTXSID20289259
• NSC-60008
• CHEMBL3109664
• 6630-04-2
• AKOS024332748
• BDBM50446399
• SCHEMBL14433699

• Inchi： 1S/C13H24N2O5/c16-11(17)7-3-1-5-9-14-13(20)15-10-6-2-4-8-12(18)19/h1-10H2,(H,16,17)(H,18,19)(H2,14,15,20)
• InChI Key： LXNSSMBDZOAFCT-UHFFFAOYSA-N
• SMILES： O=C(NCCCCCC(=O)O)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 288.16862
• Monoisotopic Mass: 288.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 587.6°C at 760 mmHg
• Flash Point: 309.2°C
• Refractive Index: 1.499
• PSA: 115.73